(2-Chloro-1-methoxyethoxy)benzene

• CAS RN: 16602-34-9
• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: (2-chloro-1-methoxyethoxy)benzene
• InChI: InChI=1S/C9H11ClO2/c1-11-9(7-10)12-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key: IFWUBIWFDKDTAD-UHFFFAOYSA-N
• Canonical SMILES: COC(CCl)OC1=CC=CC=C1

Description

(2-Chloro-1-methoxyethoxy)benzene is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At -20° C., 10 parts by weight of vinyl methyl ether is added all at once to 4.5 parts by weight of phenol in 50 parts by weight of tetrahydrofuran. Over a period of 30 minutes and at -20° C., 10 parts of tert.-butyl hypochlorite (Org. Synthesis, Coll. Vol. IV, 125, John Wiley & Sons, Inc., New York/London, 1963) is dripped into this mixture. The resultant mixture is allowed to come to room temperature. After stirring for 2 hours at room temperature, the solvent is removed, and distillation gives 5 parts by weight of 1-methoxy-1-phenoxy-2-chloroethane, b.p. 89°-91° C./4mm Hg.